Cas no 152832-13-8 (Benzo[a]pyrene,6-isothiocyanato- (9CI))
152832-13-8 structure
Product Name:Benzo[a]pyrene,6-isothiocyanato- (9CI)
CAS No:152832-13-8
MF:C21H11NS
MW:309.383743524551
CID:228534
PubChem ID:154659
Update Time:2025-04-19
Benzo[a]pyrene,6-isothiocyanato- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[a]pyrene,6-isothiocyanato- (9CI)
- 6-isothiocyanatobenzo[a]pyrene
- 6-Benzo(a)pyrenyl isothiocyanate
- 6-BENZO[A]PYRENYLISOTHIOCYANATE
- AC1L4CQ3
- ACMC-20n6jl
- AG-E-00246
- CCRIS 6854
- CTK4C7589
- BENZO(A)PYRENE, 6-ISOTHIOCYANATO-
- 6-ISOTHIOCYANATOBENZO(A)PYRENE
- 6-BENZO[A]PYRENYL ISOTHIOCYANATE
- ISOTHIOCYANATOBENZO(A)PYRENE, 6-
- UNII-SHJ3H8PGF4
- DTXSID30165136
- SHJ3H8PGF4
- 6-Benzo(a)pyrenylisothiocyanate
- 152832-13-8
-
- Inchi: 1S/C21H11NS/c23-12-22-21-17-7-2-1-6-15(17)16-10-8-13-4-3-5-14-9-11-18(21)20(16)19(13)14/h1-11H
- InChI Key: ZAZCYCBTCXZZQX-UHFFFAOYSA-N
- SMILES: S=C=NC1C2C=CC=CC=2C2=CC=C3C=CC=C4C=CC=1C2=C34
Computed Properties
- Exact Mass: 309.06133
- Monoisotopic Mass: 309.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 12.36
Benzo[a]pyrene,6-isothiocyanato- (9CI) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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